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Compound of Interest

Compound Name: Steareth-2

Cat. No.: B096109 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth analysis of the Hydrophilic-Lipophilic Balance (HLB)

value of Steareth-2, a nonionic surfactant widely used in the pharmaceutical and cosmetic

industries. The document outlines its established HLB value, discusses the theoretical and

experimental methodologies for its determination, and presents relevant physicochemical data.

Introduction to Hydrophilic-Lipophilic Balance (HLB)
The Hydrophilic-Lipophilic Balance (HLB) is a semi-empirical scale used to characterize the

degree of hydrophilicity or lipophilicity of a surfactant molecule.[1][2] Devised by William C.

Griffin in the late 1940s, the HLB system provides a framework for selecting the appropriate

surfactant or blend of surfactants to form a stable emulsion.[1][3] The scale typically ranges

from 0 to 20, where a lower HLB value signifies a more lipophilic (oil-soluble) character, and a

higher value indicates a more hydrophilic (water-soluble) nature.[1] This value is critical for

formulators in predicting a surfactant's behavior and function, such as whether it will act as a

water-in-oil (W/O) or oil-in-water (O/W) emulsifier, a wetting agent, a detergent, or a solubilizer.

[1]

Steareth-2 is the polyethylene glycol (PEG) ether of stearyl alcohol, where the "2" indicates the

average number of repeating ethylene oxide units in the molecule.[4][5] As a nonionic

surfactant, its HLB value is a key parameter for its application in formulations like creams,

lotions, and deodorants.[5][6][7]
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Quantitative Data for Steareth-2
The physicochemical properties of Steareth-2 are summarized below. The HLB value is

consistently reported as 4.9, indicating its function as a lipophilic, auxiliary oil-in-water (O/W)

emulsifier, particularly effective when blended with a higher HLB surfactant.[4][5][8][9]

Parameter Value Reference(s)

HLB Value 4.9 [4][5][8][9]

Alternate HLB Value 8.0 (measured) [10]

Chemical Class Polyoxyethylene Alkyl Ether [10]

Molecular Formula C22H46O3 [4][6]

Molecular Weight 358.6 g/mol [4][6]

Appearance White to pale yellow waxy solid [8][10][11]

Solubility
Soluble in alcohol; insoluble in

water
[4][7][8]

Note: While most sources cite an HLB of 4.9, at least one manufacturer reports a measured

value of 8.0.[10] This highlights the potential for variation based on the specific manufacturing

process and measurement technique.

Methodologies for HLB Determination
The HLB value of a nonionic surfactant like Steareth-2 can be determined through theoretical

calculation or experimental evaluation.

Griffin's Method (1949 & 1954): This is the most common method for calculating the HLB of

nonionic surfactants.[1][3] For polyoxyethylene ethers like Steareth-2, the formula is:

HLB = E / 5

Where E is the weight percentage of the ethylene oxide portion (the hydrophilic part) of the

molecule.[2]
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Alternatively, a more general formula proposed by Griffin is:

HLB = 20 * (Mh / M)

Where:

Mh is the molecular mass of the hydrophilic portion of the molecule.[1][2]

M is the molecular mass of the entire molecule.[1][2]

Input Parameters

Calculation

Result

Mh
(Molecular Mass of
Hydrophilic Portion)

HLB = 20 * (Mh / M)

M
(Total Molecular Mass

of Surfactant)

HLB Value

Click to download full resolution via product page

Griffin's Method for HLB Calculation.

Davies' Method (1957): An alternative method involves assigning group numbers to various

structural components of the surfactant molecule. The HLB is calculated by summing the group

numbers of the hydrophilic and lipophilic groups.[1][2]

HLB = 7 + Σ(hydrophilic group numbers) - Σ(lipophilic group numbers)
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This method is advantageous as it considers the contributions of different functional groups

within the molecule.[1]

While technical data sheets provide a calculated HLB, experimental determination is often

necessary to find the "required HLB" of a specific oil phase, which is the HLB value of the

emulsifier system that yields the most stable emulsion.[12]

Protocol: Emulsion Stability Titration

This common method involves preparing a series of emulsions of a specific oil phase while

systematically varying the HLB of the emulsifier blend.

Emulsifier Selection: Choose two nonionic surfactants of the same chemical class but with

different HLB values, one low (e.g., Steareth-2, HLB 4.9) and one high (e.g., Steareth-20,

HLB 15.3).[13][14]

Preparation of Blends: Prepare a series of emulsifier blends by mixing the low and high HLB

surfactants in varying ratios (e.g., 9:1, 8:2, ..., 1:9) to create a range of intermediate HLB

values. The HLB of the blend is calculated as a weighted average:

HLB_blend = (Fraction_A * HLB_A) + (Fraction_B * HLB_B)

Emulsion Formulation: For each emulsifier blend, prepare an emulsion with a fixed

concentration of the oil phase and the total surfactant system. This is typically done by

heating the oil and water phases separately, adding the emulsifier to the appropriate phase,

and then combining them under high shear.

Stability Assessment: Evaluate the stability of each resulting emulsion after a set period

(e.g., 24 hours, 7 days) at various storage conditions (e.g., room temperature, elevated

temperature). Assessment methods include:

Visual Observation: Checking for creaming, coalescence, or phase separation.[12]

Particle Size Analysis: Using techniques like Dynamic Light Scattering (DLS) to measure

the oil droplet size. The blend that produces the smallest and most stable droplet size is

considered optimal.[12]
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HLB Determination: The HLB of the emulsifier blend that produces the most stable emulsion

is considered the "required HLB" of the oil phase.[12]

Start: Determine
Required HLB of Oil

Select High HLB (A) and
Low HLB (B) Surfactants

(e.g., Steareth-20 & Steareth-2)

Prepare a Series of
Surfactant Blends (A:B)

with Varying Ratios

Calculate HLB for Each Blend:
HLB = (%A * HLBA) + (%B * HLBB)

Formulate Emulsions
(Fixed Oil & Surfactant %)

Evaluate Emulsion Stability
(Visual, Particle Size, etc.)

Identify Most
Stable Emulsion

Result: Required HLB
of Oil Phase = HLB

of Optimal Blend
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Experimental Workflow for Required HLB Determination.

Application Context of Steareth-2's HLB
With an HLB value of 4.9, Steareth-2 is classified as a W/O (water-in-oil) emulsifier.[1]

However, it is most frequently used as a co-emulsifier in O/W (oil-in-water) systems.[6][8] In

such applications, it is combined with a high-HLB surfactant (like Steareth-21, HLB 15.5).[13]

The lipophilic Steareth-2 anchors itself in the oil phase, while the hydrophilic high-HLB

emulsifier orients in the water phase, creating a stable and robust interfacial film around the oil

droplets. This combination is crucial for achieving the desired consistency and stability in many

cosmetic and pharmaceutical formulations.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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